Cas no 117661-44-6 (Naphtho[1,2-b]furan,7-methoxy-2-nitro-)

Naphtho[1,2-b]furan,7-methoxy-2-nitro- structure
117661-44-6 structure
Product Name:Naphtho[1,2-b]furan,7-methoxy-2-nitro-
CAS No:117661-44-6
MF:C13H9NO4
MW:243.214863538742
CID:175044
PubChem ID:147222
Update Time:2025-04-19

Naphtho[1,2-b]furan,7-methoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[1,2-b]furan,7-methoxy-2-nitro-
    • 7-methoxy-2-nitrobenzo[g][1]benzofuran
    • 7-Methoxy-2-nitronaphtho(1,2-b)furan
    • Naphtho(1,2-b)furan, 7-methoxy-2-nitro-
    • 117661-44-6
    • DTXSID60151860
    • Inchi: 1S/C13H9NO4/c1-17-10-4-5-11-8(6-10)2-3-9-7-12(14(15)16)18-13(9)11/h2-7H,1H3
    • InChI Key: LDGAJOJFQNADOZ-UHFFFAOYSA-N
    • SMILES: O1C(=CC2=CC=C3C=C(C=CC3=C12)OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 243.05317
  • Monoisotopic Mass: 243.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 68.2Ų

Experimental Properties

  • Density: 1.379
  • Boiling Point: 420°Cat760mmHg
  • Flash Point: 207.8°C
  • Refractive Index: 1.69
  • PSA: 65.51
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